N-(2,5-difluorobenzyl)-1'-methyl-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: N-[(2,5-difluorophenyl)methyl]-1-(1-methylpiperidin-4-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C19H27F2N3O/c1-23-9-6-17(7-10-23)24-8-2-3-14(13-24)19(25)22-12-15-11-16(20)4-5-18(15)21/h4-5,11,14,17H,2-3,6-10,12-13H2,1H3,(H,22,25)
• InChI Key: YWINVRSXVHZZMY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N2CCCC(C2)C(=O)NCC3=C(C=CC(=C3)F)F
• Molecular Formula: C19H27F2N3O
• Molecular Weight: 351.4 g/mol

Description

N-(2,5-difluorobenzyl)-1'-methyl-1,4'-bipiperidine-3-carboxamide, also known as DF-MBP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Scientific Research Applications

N-(2,5-difluorobenzyl)-1'-methyl-1,4'-bipiperidine-3-carboxamide has shown great potential as a therapeutic agent for various diseases, including neuropathic pain, depression, and anxiety. In preclinical studies, this compound has demonstrated significant analgesic effects in animal models of neuropathic pain. Additionally, this compound has been shown to have antidepressant and anxiolytic effects in rodent models of depression and anxiety.

Mechanism of Action

N-(2,5-difluorobenzyl)-1'-methyl-1,4'-bipiperidine-3-carboxamide exerts its therapeutic effects through its interaction with the mu-opioid receptor and the serotonin transporter. This compound acts as a potent mu-opioid receptor agonist, which leads to the activation of the descending pain inhibitory pathway. Moreover, this compound inhibits the reuptake of serotonin, which leads to an increase in the extracellular concentration of serotonin in the brain, resulting in its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including analgesia, antidepressant, and anxiolytic effects. Additionally, this compound has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(2,5-difluorobenzyl)-1'-methyl-1,4'-bipiperidine-3-carboxamide has several advantages for lab experiments, including its high potency and selectivity for the mu-opioid receptor and serotonin transporter. However, this compound has some limitations, including its low solubility in water, which may limit its use in certain experimental settings.

Future Directions

N-(2,5-difluorobenzyl)-1'-methyl-1,4'-bipiperidine-3-carboxamide has shown great potential as a therapeutic agent for various diseases. Future research should focus on elucidating the molecular mechanisms underlying the therapeutic effects of this compound, as well as its potential side effects and toxicity. Additionally, further studies are needed to determine the optimal dosage and administration route of this compound for various diseases. Finally, the development of novel formulations of this compound with improved solubility may increase its potential for clinical use.
Conclusion
This compound is a chemical compound that has shown great potential as a therapeutic agent for various diseases, including neuropathic pain, depression, and anxiety. Its mechanism of action involves its interaction with the mu-opioid receptor and the serotonin transporter. This compound has several advantages for lab experiments, including its high potency and selectivity, but also has some limitations, including its low solubility in water. Future research should focus on elucidating the molecular mechanisms underlying the therapeutic effects of this compound, as well as its potential side effects and toxicity.

Synthesis Methods

N-(2,5-difluorobenzyl)-1'-methyl-1,4'-bipiperidine-3-carboxamide can be synthesized through a multistep process that involves the reaction of 1-methyl-4-piperidone with 2,5-difluorobenzyl chloride, followed by the addition of 3-aminopiperidine-4-carboxylic acid, and subsequent purification through crystallization. The final product is a white crystalline powder that is soluble in organic solvents.